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Introduction
Zinc (Zn) is an essential micronutrient for plant growth and development, acting as a cofactor

for numerous enzymes and playing a crucial role in various physiological processes.

Understanding the dynamics of zinc uptake, translocation, and accumulation in plants is vital

for improving crop yield, developing biofortification strategies, and assessing the impact of

environmental factors. Positron Emission Tomography Imaging System (PETIS) offers a non-

invasive method for the real-time visualization and quantification of zinc dynamics in intact,

living plants using the positron-emitting radioisotope Zinc-65 (65Zn). This document provides

detailed application notes and protocols for conducting real-time 65Zn imaging in plants using

PETIS. Notably, the use of commercially available 65Zn, with its long half-life of 244 days,

allows for long-term imaging studies without the need for an on-site cyclotron, making this

technology accessible to a broader range of research facilities.[1][2]

Principle of 65Zn PETIS Imaging
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PETIS is a two-dimensional positron imaging system that detects the pair of 511 keV gamma

rays produced upon the annihilation of a positron emitted from a radionuclide with an electron

in the plant tissue.[3] By reconstructing the origin of these annihilation events, PETIS can map

the spatial and temporal distribution of the radiotracer within the plant. When 65Zn is supplied

to a plant, its movement can be tracked in real-time, providing valuable insights into the rates of

uptake by the roots, the speed of translocation to the shoots, and the sites of accumulation in

various tissues.

Applications
Nutrient Dynamics and Plant Physiology: Study the uptake, translocation, and partitioning of

zinc in different plant species and genotypes under various environmental conditions.[4][5][6]

Biofortification and Crop Improvement: Screen for plant varieties with enhanced zinc uptake

and accumulation capabilities to develop crops with higher nutritional value.

Environmental Science: Investigate the effects of soil composition, heavy metal

contamination, and microbial interactions on zinc availability and uptake by plants.

Drug Development and Agrochemical Research: Evaluate the influence of novel compounds,

such as plant growth regulators or fertilizers, on zinc transport and metabolism.

Quantitative Data Summary
The following tables summarize quantitative data from studies using 65Zn imaging in plants.

Table 1: 65Zn Translocation Rates in Lotus japonicus Accessions

Accession
65Zn Translocation
Rate to Shoot
(inclination, 8-16h)

Total Zn
Accumulation
(relative to MG-20)

Reference

MG-20 0.023 ± 0.006 1x [4]

B-129 0.039 ± 0.014 ~2x [4]

Table 2: PETIS Imaging Parameters for 65Zn in Plants
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Parameter Dwarf Rice Lotus japonicus Reference

PETIS System Modified PPIS-4800

Positron-Emitting

Tracer Imaging

System (PETIS)

[7]

Spatial Resolution ~2 mm Not specified [3]

Imaging Frequency Every 10 min Every 1 min [6][7]

Total Imaging Duration Up to 96 hours 24 hours [6][7]

65Zn Activity Not specified
200 kBq in 30 mL

solution
[6]

65Zn Concentration Not specified
0.1 kBq mL⁻¹ for static

imaging
[6]

Experimental Protocols
Protocol 1: Real-Time 65Zn Imaging in Dwarf Rice using
PETIS
This protocol is adapted from studies on dwarf rice to visualize the long-distance transport of

zinc from roots to panicles.[1][7]

1. Plant Cultivation:

Grow dwarf rice plants (e.g., Oryza sativa L. cv. Koshihikari) hydroponically in a modified
Kimura B solution.
To accommodate the entire plant within the PETIS field of view, induce dwarfing by treating
the plants with a uniconazole P solution (0.1 ppm).[7]
Cultivate the plants in a climate-controlled chamber.

2. Plant Preparation for Imaging:

Gently insert the roots of an intact dwarf rice plant into a 30 mL plastic disposable syringe.
Fix the shoots to an acrylic board to maintain a stable position during imaging.
Place the acrylic board holding the plant within the field of view of the PETIS.
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3. 65Zn Administration:

Prepare a feeding solution of 0.5 mM CaCl2 containing 65Zn.
Administer the 65Zn tracer solution to the roots of the plant.

4. PETIS Imaging:

Below-ground imaging (0-24 h): Monitor the movement of 65Zn in the roots and shoot base
every 10 minutes for 24 hours.[7]
Above-ground imaging (24-96 h): Reposition the PETIS detector to the upper part of the
plant and continue monitoring 65Zn movement every 10 minutes for an additional 72 hours.
[7]
Chase period: After 48 hours of feeding with the 65Zn solution, replace it with the Kimura B
solution for the remaining 48 hours of imaging to observe the translocation of the absorbed
zinc.[7]

5. Data Analysis:

Use appropriate software (e.g., NIH ImageJ) to analyze the series of PETIS images.
Define regions of interest (ROIs) corresponding to different plant parts (e.g., roots, stem,
leaves, panicle).
Generate time-activity curves for each ROI to quantify the dynamics of 65Zn accumulation.

Protocol 2: Real-Time 65Zn Imaging in Lotus japonicus
using PETIS
This protocol is based on studies comparing zinc uptake and translocation in different

accessions of Lotus japonicus.[6]

1. Plant Cultivation:

Grow Lotus japonicus plants hydroponically for one month in a 10%-strength Hoagland's
solution.
Maintain plants in a controlled environment with appropriate light and temperature
conditions.

2. Plant Preparation for Imaging:
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Acclimatize the plants to the PETIS experimental conditions for one day prior to imaging.

3. 65Zn Administration:

Prepare 30 mL of 10%-strength Hoagland's solution containing 200 kBq of 65Zn (as
65ZnCl2).[6]
Transfer the plant to the prepared 65Zn-containing solution.

4. PETIS Imaging:

Monitor the uptake of 65Zn from the solution by the roots and its translocation to the shoot
every 1 minute for 24 hours using the PETIS.[6]

5. Data Analysis:

Analyze the real-time imaging data using software such as NIH ImageJ.
Integrate the image data to visualize the distribution of 65Zn over time.
Generate time-activity curves for ROIs in the roots and shoots to quantify uptake and
translocation rates.
Calculate the inclination of the increase in 65Zn accumulation in the shoot to compare
translocation activity between different plant lines.[4]

Visualizations
Zinc Uptake and Translocation Pathway in Plants
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Caption: Conceptual diagram of zinc uptake and translocation pathways in plants.
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Caption: General experimental workflow for real-time 65Zn imaging in plants using PETIS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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